Cas no 2172074-90-5 (Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate)

• Product Name: Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate
• CAS No: 2172074-90-5
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 5567145
• PubChem ID: 165595619
• Update Time: 2025-10-27

Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate
• EN300-1633067
• 2172074-90-5
• Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C9H14O3S/c1-12-7(10)8(2-3-8)9(11)4-5-13-6-9/h11H,2-6H2,1H3
• InChI Key： RJDHTYYIPQXAMZ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)OC)CC1)O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8Ų

Additional information on Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate

Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate (CAS No. 2172074-90-5): A Comprehensive Overview

Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate, identified by its CAS number 2172074-90-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopropane ring and hydroxythiolan moiety, has garnered attention due to its unique structural features and potential applications in drug development. The cyclopropane ring, a three-membered carbon heterocycle, is known for its high reactivity and rigidity, which can influence the biological activity of attached molecules. The presence of the hydroxythiolan group adds another layer of complexity, offering opportunities for diverse chemical modifications and biological interactions.

The compound's structure suggests a potential role in the synthesis of novel pharmacophores. The cyclopropane ring is often employed in medicinal chemistry due to its ability to induce conformational constraints, which can enhance binding affinity to biological targets. Additionally, the hydroxythiolan group contains both hydroxyl and thiol functionalities, making it a versatile scaffold for further derivatization. These features make Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate a promising candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural motifs present in Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate have been investigated for their potential in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. For instance, the cyclopropane moiety has been shown to interact with certain protein targets in a way that can disrupt pathological signaling cascades.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The reactive sites on the cyclopropane ring and the hydroxythiolan group can be selectively modified through various chemical reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. These modifications allow chemists to fine-tune the properties of the molecule, enabling the design of highly specific inhibitors or agonists.

Recent studies have also explored the synthetic pathways leading to Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate. Researchers have developed efficient synthetic routes that leverage transition metal catalysis and green chemistry principles to minimize waste and improve yields. These advancements not only make the compound more accessible but also align with the broader goals of sustainable chemistry.

The biological activity of Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate has been preliminarily assessed through in vitro assays. Initial results suggest that the compound exhibits moderate activity against certain enzymes implicated in disease processes. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biochemists are essential to translate these findings into tangible therapeutic benefits.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For example, derivatives of Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate could be incorporated into self-assembling molecular architectures or used as building blocks for functional materials with tailored properties.

In conclusion, Methyl 1-(3-hydroxythiolan-3-yl)cyclopropane-1-carboxylate (CAS No. 2172074-90-5) represents a fascinating molecule with diverse potential applications. Its structural features—particularly the cyclopropane ring and hydroxythiolan group—offer opportunities for innovative chemical synthesis and biological exploration. As research continues to uncover new ways to harness its properties, this compound is poised to play a significant role in advancing both pharmaceutical science and materials engineering.